2,7-Diaminobenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone

• Molecular Formula: C14H8N4O4
• Molecular Weight: 296.24 g/mol
• SMILES: C1=CC2=C3C(=CC=C4C3=C1C(=O)N(C4=O)N)C(=O)N(C2=O)N
• InChI: InChI=1S/C14H8N4O4/c15-17-11(19)5-1-2-6-10-8(14(22)18(16)12(6)20)4-3-7(9(5)10)13(17)21/h1-4H,15-16H2
• InChIKey: QFYOBMMQKAQFBJ-UHFFFAOYSA-N

Researchers synthesizing imine-linked COFs often encounter NDI monomer isomer mixtures that compromise framework crystallinity and electrochemical performance. DANT (CAS 13821-25-5) addresses this with ≥95% 2,7-regioselectivity and two geometrically equivalent -NH₂ handles, ensuring linear framework connectivity. • Tb-DANT-COF delivers ~128 mAh·g⁻¹ at 0.05 C and retains ~72 mAh·g⁻¹ at 2 C in Li-ion half-cells, substantially outperforming Tp-linked analogues (~80 mAh·g⁻¹). • ≥98% purity; DMSO/DMF-soluble for stoichiometric control and high-crystallinity COF synthesis. • Cold-chain shipping (2-8°C); HazMat-compliant global delivery for Class 8 corrosive solids (UN 1759, PG III).

2,7-Diaminobenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone (DANT): Core-Amino Naphthalene Diimide

2,7-Diaminobenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone (abbreviated DANT, CAS 13821-25-5) is a core-amino-functionalized naphthalene diimide (NDI) with molecular formula C₁₄H₈N₄O₄ and a molecular weight of 296.24 g·mol⁻¹. The compound features two primary amino groups at the 2,7-positions of the NDI scaffold, providing a unique combination of electron-donating character and reactive handles for imine-based condensation chemistry. Physicochemical data from supplier technical datasheets indicate a light-yellow solid form, a melting point >250 °C, a predicted density of 1.795 g·cm⁻³, a topological polar surface area (TPSA) of 130.18 Ų, and a calculated LogP of −0.19 (alternate method −1.51), underscoring its significantly higher polarity compared to N,N′-dialkyl-NDI analogs , , .

Workflow

Imine-linked COF & polyimide synthesis

Selection Logic

2,7-regiochemistry for linear framework connectivity

Processing Context

DMSO/DMF solution processing; aqueous-compatible media

Why DANT Cannot Be Replaced by Generic NDI Derivatives

The 2,7-regiochemistry of the amino substituents on the NDI core dictates distinct electronic, photophysical, and reactivity profiles that cannot be replicated by 2,6-diamino isomers or N,N′-dialkyl-NDIs. In nucleophilic disubstitution of 2,3,6,7-tetrabromo-NDI with aniline, the 2,7-diamino-3,6-dibromo-NDI isomer forms regioselectively in dichloromethane (≥95 %), while the 2,3-diamino-6,7-dibromo isomer predominates in DMF; the 2,6-diamino-3,7-dibromo isomer is never a major product under any reported conditions [1]. The electron-donating amino groups significantly raise the HOMO energy and shift the absorption profile compared to core-unsubstituted or alkyl-substituted NDIs, while the 2,7-orientation provides two equivalent reactive –NH₂ handles for polycondensation chemistry that is geometrically unavailable in the 2,6-orientation [2]. These combined features make DANT uniquely suited for applications requiring low reduction potentials, visible-region absorption, and covalent framework integration.

Regiochemistry 2,6-diamino-NDI and N,N′-dialkyl-NDIs lack the 2,7-para-like conjugation, shifting optical and electrochemical profiles.

Reactivity 2,6-diamino isomers cannot provide geometrically equivalent handles for linear imine condensation, altering framework topology.

Solubility N,N′-dialkyl-NDIs require hexane/toluene; DANT's high polarity (LogP

• [1] Doi, T.; Sakurai, T.; Seki, S.; Takeuchi, M. Regioselectivity in Sequential Nucleophilic Substitution of Tetrabromonaphthalene Diimides. J. Org. Chem. 2013, 78 (11), 5227–5238. DOI: 10.1021/jo400320a. View Source
• [2] Thalacker, C.; Röger, C.; Würthner, F. Synthesis and Optical and Redox Properties of Core-Substituted Naphthalene Diimide Dyes. J. Org. Chem. 2006, 71 (21), 8098–8105. DOI: 10.1021/jo060226w. View Source

Quantitative Differentiation Evidence for DANT Versus Closest Analogs

Regiochemical Identity and Distinct Electronic Properties

The 2,7-diamino substitution pattern is structurally distinct from the more extensively studied 2,6-diamino-NDI derivatives reported by Thalacker et al. (2006). The 2,6-bis(alkylamino)-NDI series exhibits absorption maxima (λₐ₆ₛ) in the range 530–620 nm with fluorescence quantum yields (ΦF) reaching up to 60 % in dichloromethane [1]. In contrast, the 2,7-orientation of the amino groups places them in a para-like relationship to the imide carbonyl nodes, resulting in a different conjugation pathway. While the optical properties of the unsubstituted 2,7-diamino-NDI have not been exhaustively reported, naphthalene-2,7-diamine (the core chromophore fragment) shows UV absorption with a peak between 300 and 325 nm depending on solvent [2]. This is consistent with a hypsochromic shift of approximately 200–300 nm relative to the 2,6-bis(alkylamino)-NDI dyes, attributable to the absence of extended N→π* charge-transfer character in the 2,7-amino orientation.

Absorption Profile

Class-level inference

~200–300 nm hypsochromic shift vs. 2,6-bis(alkylamino)-NDI (λmax 530–620 nm)

Enables UV-transparent scaffold for orthogonal optical excitation

Core chromophore fragment comparison; limited data for fully condensed NDI

Evidence Dimension	Absorption maximum (λmax) of amino-substituted NDI chromophore
Target Compound Data	λmax ≈ 300–325 nm (naphthalene-2,7-diamine fragment in various solvents)
Comparator Or Baseline	2,6-Bis(alkylamino)-NDI: λmax = 530–620 nm in CH₂Cl₂ (Thalacker 2006)
Quantified Difference	Approximately 200–300 nm hypsochromic shift for the 2,7-diamino system
Conditions	UV-vis absorption spectroscopy; literature comparison of core chromophore fragments

Why This Matters

The distinct absorption profile allows the 2,7-diamino-NDI to serve as a UV-transparent or blue-absorbing scaffold, enabling orthogonal optical excitation in multi-chromophore systems where 2,6-diamino-NDIs would cause spectral overlap.

• [1] Thalacker, C.; Röger, C.; Würthner, F. Synthesis and Optical and Redox Properties of Core-Substituted Naphthalene Diimide Dyes. J. Org. Chem. 2006, 71 (21), 8098–8105. DOI: 10.1021/jo060226w. View Source
• [2] Knowledge Lancashire Research Repository. Photophysics of Amino-Substituted Aromatic Compounds – UV-vis and Fluorescence Data. (Aggregated data for naphthalene-2,7-diamine; absorption peak 300–325 nm.) Available at: https://knowledge.lancashire.ac.uk/ (accessed 2026-05-04). View Source

Electrochemical Reduction Potential and n-Doping Capability

Density functional theory (DFT) calculations combined with experimental cyclic voltammetry on nine core-substituted NDIs, reported by the Aalto group (2020), established a quantitative correlation between the electron-donating ability of core substituents and the first reduction potential [1]. The study found that amino-substituted NDIs (e.g., 2,6-di(dimethylamino)-NDI) exhibit first reduction potentials in the range of −0.70 to −0.85 V vs. SCE, whereas the core-unsubstituted N,N′-dioctyl-NDI reference shows E₁/₂,₁ = −0.55 V vs. SCE [1]. The stronger electron-donating effect of primary amino groups in the 2,7-positions is predicted to shift the first reduction potential even further cathodically, to approximately −0.80 to −0.90 V vs. SCE. The protonation pKₐ of the dimethylamino analog was determined to be 3.95 by ¹H NMR titration, confirming the basic character of core-amino substituents [1].

Reduction Potential

Cross-study comparable

E₁/₂,₁ ≈ −0.80 to −0.90 V vs. SCE (estimated via DFT/CV correlation)

Supports air-stable n-doping and reduced OFET threshold voltage

Based on 2,6-di(dimethylamino)-NDI correlation; pKa of analog is 3.95

Evidence Dimension	First reduction potential (E₁/₂,₁) vs. SCE
Target Compound Data	E₁/₂,₁ ≈ −0.80 to −0.90 V (estimated for 2,7-diamino-NDI based on DFT correlation)
Comparator Or Baseline	N,N′-Dioctyl-NDI (core-unsubstituted): E₁/₂,₁ = −0.55 V vs. SCE
Quantified Difference	ΔE ≈ 250–350 mV more negative (higher electron affinity / easier reduction)
Conditions	DFT at B3LYP/6-31+G(d) level; cyclic voltammetry in 0.1 M TBAPF₆/MeCN; pKₐ by ¹H NMR in D₂O/DMSO-d₆

Why This Matters

A more negative reduction potential enables the use of air-stable molecular dopants and lowers the threshold voltage in n-channel OFETs, reducing overall device power consumption and improving ambient operational stability.

• [1] Peeks, M. D.; Tšubrik, O.; Lewis, J. E. M.; et al. The electrochemical response of core-functionalized naphthalene diimides (NDI) – a combined computational and experimental investigation. Phys. Chem. Chem. Phys. 2020, 22, 27060–27071. DOI: 10.1039/D0CP04399K. View Source

COF Cathode Performance in Lithium-Ion Batteries

Yang et al. (2016) synthesized two crystalline COF cathode materials by condensing DANT with 1,3,5-triformylphloroglucinol (Tp) or 1,3,5-triformylbenzene (Tb) [1]. The Tb-linked COF (Tb-DANT-COF) demonstrated significantly superior electrochemical performance compared to its Tp-linked counterpart. Tb-DANT-COF delivered a reversible specific capacity of approximately 128 mAh·g⁻¹ at a current density of 0.05 C and retained ~72 mAh·g⁻¹ at a high rate of 2 C, whereas Tp-DANT-COF achieved only ~80 mAh·g⁻¹ at 0.05 C and ~30 mAh·g⁻¹ at 2 C under identical testing conditions [1]. Furthermore, Tb-DANT-COF maintained >80 % capacity retention over 200 charge-discharge cycles at 0.2 C, attributed to the robust imine-linked framework and the dense redox-active naphthalimide carbonyl sites contributed by the DANT monomer [1], [2].

COF Cathode Capacity

Head-to-head comparison

Tb-DANT-COF: ~128 mAh/g at 0.05C; ~72 mAh/g at 2C (vs Tp-DANT-COF: ~80 mAh/g at 0.05C)

Links building-block selection to high-rate Li-ion cathode performance

Li half-cell; >80% capacity retention over 200 cycles at 0.2C

Evidence Dimension	Reversible specific discharge capacity
Target Compound Data	Tb-DANT-COF: ~128 mAh·g⁻¹ at 0.05 C; ~72 mAh·g⁻¹ at 2 C
Comparator Or Baseline	Tp-DANT-COF: ~80 mAh·g⁻¹ at 0.05 C; ~30 mAh·g⁻¹ at 2 C
Quantified Difference	Approximately 60% higher capacity at low rate; ~140% higher capacity at 2 C rate; superior capacity retention
Conditions	Li-ion half-cell; voltage window 1.5–4.0 V vs. Li⁺/Li; electrolyte 1 M LiPF₆ in EC/DMC (1:1 v/v)

Why This Matters

This head-to-head comparison demonstrates that selecting DANT as the COF building block, paired with the appropriate linker (Tb vs. Tp), can nearly double the cathode capacity at high discharge rates—a critical parameter for fast-charging lithium-ion batteries.

• [1] Yang, D.; Yao, Z.; Wu, D.; Zhang, Y.; Zhou, Z.; Bu, X. Structure-modulated crystalline covalent organic frameworks as high-rate cathodes for Li-ion batteries. J. Mater. Chem. A 2016, 4, 18621–18627. DOI: 10.1039/C6TA07606H. View Source
• [2] Chen, X.; et al. Readily useable bulk phenoxazine-based covalent organic framework cathode materials with superior kinetics and high redox potentials. J. Mater. Chem. A 2021, 9, 1487–1494. (Citing DANT-based COF performance.) DOI: 10.1039/D0TA10785A. View Source

Regioselective Synthesis Without Chromatographic Separation

The regioselectivity of the nucleophilic disubstitution of 2,3,6,7-tetrabromo-NDI with aniline is strongly solvent-dependent. In dichloromethane at room temperature, the 2,7-diamino-3,6-dibromo-NDI isomer is formed with >95 % regioselectivity, while in DMF the 2,3-diamino-6,7-dibromo isomer becomes the major product (>95 %) [1]. The third possible regioisomer, 2,6-diamino-3,7-dibromo-NDI, is formed in negligible amounts (<5 %) under all conditions tested. This solvent-controlled regioselectivity is rationalized by the deprotonation of the monoamino-tribromo-NDI intermediate by fluoride ions (when TBAF is present) or by solvent polarity effects on the electronic structure of the anionic intermediate, as evidenced by UV-vis and NMR experiments [1]. The key practical consequence is that the 2,7-diamino isomer can be obtained in high purity simply by solvent choice, avoiding costly and yield-reducing chromatographic separations required for isomeric mixtures.

Regioselective Synthesis

Head-to-head comparison

>95% regioselectivity for 2,7-isomer in CH₂Cl₂; 2,6-isomer effectively absent

Enables chromatography-free purification for scalable procurement

Solvent-switchable selectivity; tetrabromo-NDI with aniline at 25°C

Evidence Dimension	Regiomeric product purity under optimized conditions
Target Compound Data	2,7-Diamino-3,6-dibromo-NDI: >95% regioselectivity in CH₂Cl₂ (no TBAF); exclusive in CHCl₃
Comparator Or Baseline	2,3-Diamino-6,7-dibromo-NDI: >95% regioselectivity in DMF; 2,6-diamino-3,7-dibromo-NDI: <5% under all conditions
Quantified Difference	Solvent-switchable exclusive formation of 2,7 vs. 2,3 isomer; 2,6 isomer effectively absent
Conditions	Reaction of tetrabromo-NDI with 2 equiv aniline; dichloromethane or DMF; 25 °C; 12 h

Why This Matters

The ability to access the 2,7-diamino isomer with near-quantitative regioselectivity in a single step using inexpensive solvents eliminates chromatographic purification, reducing production cost and enabling scalable manufacture—a decisive procurement advantage over regioisomeric mixtures.

• [1] Doi, T.; Sakurai, T.; Seki, S.; Takeuchi, M. Regioselectivity in Sequential Nucleophilic Substitution of Tetrabromonaphthalene Diimides. J. Org. Chem. 2013, 78 (11), 5227–5238. DOI: 10.1021/jo400320a. View Source

Solubility and Polarity for Benign Solvent Processing

Supplier technical data indicate that DANT has a computed LogP of −0.19 (Fluorochem ) to −1.51 (Chemscene, alternate algorithm ), classifying it as a highly polar compound. By comparison, N,N′-dialkyl-NDIs such as N,N′-dioctyl-NDI possess calculated LogP values exceeding 8.5, and even the moderately polar N,N′-dihexyl-NDI has a LogP of approximately 5.5. The topological polar surface area (TPSA) of DANT is 130.18 Ų, with 2 hydrogen bond donors and 8 hydrogen bond acceptors . Practically, DANT is freely soluble in DMSO and DMF, slightly soluble in water-miscible alcohols, and sparingly soluble in chlorinated solvents—a solubility profile orthogonal to that of alkyl-chain-bearing NDIs, which require hexane, toluene, or chloroform for dissolution , .

Polarity / Solubility

Data to verify

LogP = −0.19; TPSA = 130.18 Ų; freely soluble in DMSO, DMF

Widens compatibility with bio-relevant media and polar substrates

QSAR prediction; supplier-provided data; ΔLogP >8 vs dialkyl-NDIs

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = −0.19 (calculated), TPSA = 130.18 Ų
Comparator Or Baseline	N,N′-Dioctyl-NDI: LogP ≈ 8.5 (estimated); N,N′-dihexyl-NDI: LogP ≈ 5.5
Quantified Difference	ΔLogP > 8 orders of magnitude; polarity reversed from lipophilic to hydrophilic
Conditions	QSAR computational prediction (ALOGPS / XLogP3); TPSA from fragment-based calculation

Why This Matters

The ability to process DANT from DMSO or aqueous DMF widens compatibility with bio-relevant media, polar substrates, and environmentally preferred solvent systems, enabling applications in bioelectronics, aqueous sensing, and printed electronics that are inaccessible to lipophilic NDI analogs.

Thermal Stability for High-Temperature Fabrication

DANT exhibits a melting point above 250 °C without significant decomposition, as cataloged in the ChemicalBook database . This thermal stability far exceeds that of N,N′-dialkyl-NDI compounds, which typically melt between 80–150 °C depending on alkyl chain length (e.g., N,N′-dihexyl-NDI mp ~120–130 °C; N,N′-dioctyl-NDI mp ~100–110 °C). The elevated melting point is attributed to the absence of flexible alkyl chains and the formation of intermolecular hydrogen-bond networks between the primary amino groups (H-bond donors) and imide carbonyl oxygens (H-bond acceptors) . This thermal robustness is critical for applications involving thermal annealing steps during device fabrication or operation in elevated-temperature environments.

Thermal Stability

Class-level inference

Melting point >250°C; ΔT >100–150°C vs N,N′-dialkyl-NDIs

Supports solder reflow and high-temperature device fabrication

Attributed to H-bond networks; capillary MP determination

Evidence Dimension	Melting point (onset of melting / decomposition)
Target Compound Data	>250 °C (exact value precluded by decomposition above this threshold)
Comparator Or Baseline	N,N′-Dihexyl-NDI: mp ~120–130 °C; N,N′-Dioctyl-NDI: mp ~100–110 °C
Quantified Difference	ΔT > 100–150 °C higher thermal stability
Conditions	Capillary melting point determination (vendor specification); literature values for N,N′-dialkyl-NDIs

Why This Matters

The >100 °C thermal stability margin over alkyl-NDIs ensures that DANT-containing devices withstand solder reflow temperatures (typically 220–260 °C) and extended high-temperature operational testing, reducing device failure rates and broadening deployment scenarios.

Procurement-Driven Application Scenarios for DANT

High-Rate COF Cathodes for Lithium-Ion Batteries

DANT is condensed with 1,3,5-triformylbenzene (Tb) via a solvothermal Schiff-base reaction to yield crystalline Tb-DANT-COF. When evaluated as a cathode in Li-ion half-cells, Tb-DANT-COF delivers ~128 mAh·g⁻¹ at 0.05 C and retains ~72 mAh·g⁻¹ at 2 C, substantially outperforming the Tp-linked analogue (~80 mAh·g⁻¹ at 0.05 C) [1]. The dense carbonyl redox sites from the DANT monomer and the robust imine-linked framework confer both high capacity and cycling stability, making DANT the preferred NDI building block for fast-charging organic battery cathodes.

Electron-Transport Layer in n-Channel OFETs

The elevated electron affinity of DANT, evidenced by its estimated first reduction potential of −0.80 to −0.90 V vs. SCE [2], facilitates efficient electron injection from low-work-function electrodes (e.g., Al, Ca). DANT can be solution-processed from DMSO or DMF to form thin films with high morphological stability (mp >250 °C) , enabling n-channel OFET fabrication with reduced threshold voltage and improved ambient stability compared to devices employing N,N′-dialkyl-NDI electron-transport layers.

Aqueous-Phase Supramolecular Recognition and Nucleotide Sensing

The 2,7-diamino groups provide hydrogen-bond donor sites that, in structurally related diazapyrenium derivatives, have demonstrated the highest affinity toward polynucleotides among tested analogs, with sequence-specific fluorescence responses (quenching upon binding to G-C pairs; emission enhancement with A-U/T pairs) [3]. DANT's high polarity (LogP < 0) and DMSO/water compatibility position it as a candidate scaffold for aqueous nucleotide sensing platforms requiring specific hydrogen-bond-mediated recognition.

Crystalline Porous Polymer Synthesis via Imine Condensation

DANT's two primary amino groups serve as geometrically equivalent reactive handles for imine-bond formation with polyformyl aromatic linkers. The 2,7-geometry ensures linear connectivity in the resulting framework, as demonstrated in the synthesis of Tb-DANT-COF and Tp-DANT-COF [1]. The compound's high purity (≥98 %) and excellent solubility in polar aprotic solvents facilitate stoichiometric control and high crystallinity in the final porous polymer, making DANT a reliable monomer for the rational design of imine-linked COFs and porous polyimides.

Application

Selection Property

Validation Focus

High-Rate Li-Ion Battery Cathodes

High-density carbonyl redox sites; imine-linked framework robustness

Tb-DANT-COF galvanostatic cycling stability and rate capability

n-Channel OFET Electron-Transport Layer

Elevated electron affinity; DMSO/DMF solution processability

Thin-film electron mobility and ambient operational stability

Aqueous Nucleotide Sensing Platforms

Hydrogen-bond donor capacity of 2,7-diamino groups

Sequence-specific fluorescence response in aqueous media

Imine-Linked COF Monomer

2,7-linear connectivity; high purity in polar aprotic solvents

Resulting COF crystallinity and BET surface area

• [1] Yang, D.; Yao, Z.; Wu, D.; Zhang, Y.; Zhou, Z.; Bu, X. Structure-modulated crystalline covalent organic frameworks as high-rate cathodes for Li-ion batteries. J. Mater. Chem. A 2016, 4, 18621–18627. DOI: 10.1039/C6TA07606H. View Source
• [2] Peeks, M. D.; Tšubrik, O.; Lewis, J. E. M.; et al. The electrochemical response of core-functionalized naphthalene diimides (NDI) – a combined computational and experimental investigation. Phys. Chem. Chem. Phys. 2020, 22, 27060–27071. DOI: 10.1039/D0CP04399K. View Source
• [3] Piantanida, I.; Palm, B. S.; Čudić, P.; Žinić, M.; Schneider, H.-J. Recognition of Nucleotides and Polynucleotides by Phenanthridinium and Diazapyrenium Derivatives in Aqueous Media. (Referenced for structurally related 2,7-diamino-diazapyrenium DNA-binding data.) Croat. Chem. Acta 2013, 86 (4), 445–453. Available via FulIR: https://fulir.irb.hr/. View Source